Cas no 338404-93-6 (N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide)

• Product Name: N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide
• CAS No: 338404-93-6
• CID: 4647057
• Update Time: 2025-11-01

N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide

Additional information on N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide

Recent Advances in the Study of N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide (CAS: 338404-93-6)

The compound N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide (CAS: 338404-93-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyranone and chlorobenzamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of anti-inflammatory and anticancer activities.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel multi-step synthesis protocol that improves yield and purity, making it more accessible for large-scale production and further pharmacological testing. The optimized synthesis involves the condensation of 5-acetyl-6-methyl-2H-pyran-2-one with 4-chlorobenzoyl chloride under controlled conditions, followed by purification using column chromatography.

In terms of biological activity, recent in vitro studies have demonstrated that N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary cytotoxicity assays have indicated selective activity against certain cancer cell lines, particularly those associated with breast and lung cancers.

Further investigations into the mechanism of action have revealed that this compound may function by modulating key signaling pathways, including the NF-κB and MAPK pathways. These insights have been derived from a combination of molecular docking studies and Western blot analyses, which highlight the compound's ability to interact with specific protein targets involved in inflammation and cell proliferation.

Despite these promising results, challenges remain in the development of N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its pharmacokinetic properties.

In conclusion, the recent progress in the study of N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-chlorobenzamide underscores its potential as a versatile scaffold for drug development. Continued research efforts are expected to yield more detailed insights into its therapeutic applications and pave the way for clinical trials in the near future.